Cas no 131992-92-2 (Propanoic acid, 2-(3-formylphenoxy)-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-(3-formylphenoxy)-2-methyl-, ethyl ester
• CAS No: 131992-92-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD26395019
• CID: 1234134
• PubChem ID: 18766496
• Update Time: 2025-04-20

Propanoic acid, 2-(3-formylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-formylphenoxy)-2-methyl-, ethyl ester
• ethyl 2-(3-formylphenoxy)-2-methylpropanoate
• ethyl 2-(3-formylphenoxy)-2-methylpropionate
• DTXSID00596110
• MFCD26395019
• 131992-92-2
• RSCRMFCGBFOWCA-UHFFFAOYSA-N
• 2-(3-formyl-phenoxy)-2-methyl-propionic acid ethyl ester
• D78780
• SCHEMBL814353
• starbld0040614
• DB-319314

• MDL： MFCD26395019
• Inchi： 1S/C13H16O4/c1-4-16-12(15)13(2,3)17-11-7-5-6-10(8-11)9-14/h5-9H,4H2,1-3H3
• InChI Key： RSCRMFCGBFOWCA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives